Cas no 338953-76-7 (4-(3,4-DICHLOROBENZYL)-3,5-THIOMORPHOLINEDIONE)

• Product Name: 4-(3,4-DICHLOROBENZYL)-3,5-THIOMORPHOLINEDIONE
• CAS No: 338953-76-7
• MF: C₁₁H₉Cl₂NO₂S
• MW: 290.165659666061
• MDL: MFCD00173265
• CID: 5165688
• PubChem ID: 1478962
• Update Time: 2026-03-04

4-(3,4-DICHLOROBENZYL)-3,5-THIOMORPHOLINEDIONE Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-DICHLOROBENZYL)-3,5-THIOMORPHOLINEDIONE
• 4-[(3,4-dichlorophenyl)methyl]thiomorpholine-3,5-dione
• 3,5-Thiomorpholinedione, 4-[(3,4-dichlorophenyl)methyl]-
• Bionet2_000127
• Oprea1_752905
• MLS001166499
• HMS1364F17
• HMS2854D17
• SMR000549541

• MDL： MFCD00173265
• Inchi： 1S/C11H9Cl2NO2S/c12-8-2-1-7(3-9(8)13)4-14-10(15)5-17-6-11(14)16/h1-3H,4-6H2
• InChI Key： UWAGEVXOAOVRQW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CN1C(CSCC1=O)=O)Cl

Computed Properties

• Exact Mass: 288.9731051g/mol
• Monoisotopic Mass: 288.9731051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-(3,4-DICHLOROBENZYL)-3,5-THIOMORPHOLINEDIONE

Chemical Profile of 4-(3,4-DICHLOROBENZYL)-3,5-THIOMORPHOLINEDIONE (CAS No. 338953-76-7)

4-(3,4-DICHLOROBENZYL)-3,5-THIOMORPHOLINEDIONE, identified by its Chemical Abstracts Service (CAS) number 338953-76-7, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of thiomorpholine derivatives, which are known for their structural versatility and potential biological activities. The presence of both chlorine substituents on the benzyl group and a dione moiety in the thiomorpholine ring imparts unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

The synthesis of 4-(3,4-DICHLOROBENZYL)-3,5-THIOMORPHOLINEDIONE involves a multi-step process that typically begins with the functionalization of a benzyl chloride derivative. The introduction of chlorine atoms at the 3 and 4 positions enhances the electrophilicity of the benzyl group, facilitating subsequent reactions such as nucleophilic substitution or addition. The thiomorpholine ring is formed through a cyclization reaction involving a thiol and an amide or carbonyl group. This stepwise construction highlights the compound's complexity and the synthetic challenges involved in its preparation.

In recent years, there has been a growing interest in thiomorpholine derivatives due to their reported bioactivities. Studies have suggested that these compounds exhibit various pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The structural features of 4-(3,4-DICHLOROBENZYL)-3,5-THIOMORPHOLINEDIONE, particularly the dione moiety and the electron-withdrawing nature of the chlorine substituents, are believed to contribute to its potential therapeutic applications.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a selective manner. The dione group can participate in hydrogen bonding or form metal chelates, which may enhance binding affinity to specific proteins or enzymes. Additionally, the chlorine atoms can serve as anchors for further derivatization, allowing chemists to fine-tune the properties of the molecule for targeted drug development. These characteristics make 4-(3,4-DICHLOROBENZYL)-3,5-THIOMORPHOLINEDIONE a valuable scaffold for designing novel therapeutic agents.

Recent research has explored the pharmacokinetic profile of thiomorpholine derivatives to better understand their absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary studies indicate that compounds with similar structures to 338953-76-7 may exhibit favorable solubility and bioavailability profiles when appropriately formulated. This is crucial for translating laboratory findings into effective clinical treatments.

The potential applications of 4-(3,4-DICHLOROBENZYL)-3,5-THIOMORPHOLINEDIONE extend beyond traditional pharmaceuticals. Its unique chemical properties make it an attractive candidate for use in materials science and industrial applications as well. For instance, derivatives of thiomorpholine have been investigated for their role in catalysis and as corrosion inhibitors due to their ability to form stable complexes with metals.

From a research perspective, 338953-76-7 serves as a building block for exploring new chemical entities (NCEs) with enhanced efficacy and reduced side effects. By leveraging computational chemistry techniques such as molecular docking and quantum mechanical calculations, researchers can predict how this compound interacts with biological systems at an atomic level. This approach accelerates the drug discovery process by identifying promising candidates early in the development pipeline.

The synthesis and characterization of 4-(3,4-DICHLOROBENZYL)-3,5-THIOMORPHOLINEDIONE also contribute to advancements in synthetic methodology. Innovations in organic synthesis enable chemists to construct complex molecules more efficiently while maintaining high yields and purity standards. These improvements are essential for scaling up production from laboratory-scale quantities to industrial levels required for commercialization.

In conclusion,338953-76-7 represents an intriguing compound with significant potential across multiple domains including medicine and materials science. Its unique structural features provide opportunities for developing innovative treatments while also advancing our understanding of molecular interactions at a fundamental level.